Cas no 441053-25-4 (N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE)

• Product Name: N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE
• CAS No: 441053-25-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 892201
• PubChem ID: 736386
• Update Time: 2025-06-09

N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE
• AC1LEI09
• AC1Q1NYR
• ARONIS013946
• CTK6A3153
• Oprea1_675002
• Oprea1_776640
• SureCN2642376
• MFCD02258053
• 441053-25-4
• SCHEMBL2642376
• YZENEPXJSXLINE-UHFFFAOYSA-N
• DB-119632
• HMS1788B07
• Z56347051
• N-(4-Aminophenyl)isobutyramide
• CHEMBL1984803
• STK056671
• Propanamide, N-(4-aminophenyl)-2-methyl-
• VS-00433
• BBL000080
• EN300-09958
• MLS-0463334.0001
• AKOS000108316
• CS-0307894
• AM-879/40918480
• ALBB-026785
• DTXSID50353013

• MDL： MFCD02258053
• Inchi： 1S/C10H14N2O/c1-7(2)10(13)12-9-5-3-8(11)4-6-9/h3-7H,11H2,1-2H3,(H,12,13)
• InChI Key： YZENEPXJSXLINE-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.51750

N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE

Comprehensive Overview of N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE (CAS No. 441053-25-4): Properties, Applications, and Industry Insights

N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE, identified by its CAS number 441053-25-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring an amide linkage and an aromatic amine group, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its relevance spans across multiple industries, including drug discovery, agrochemicals, and material science, making it a subject of ongoing scientific exploration.

In recent years, the demand for high-purity intermediates like N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role in designing targeted therapies and sustainable chemical processes. The compound’s structural versatility allows for modifications that can enhance bioavailability or thermal stability, depending on the application. This adaptability aligns with current trends favoring molecular customization and efficient synthesis routes.

From a technical perspective, CAS 441053-25-4 exhibits notable physicochemical properties, including moderate solubility in polar solvents and stability under controlled conditions. These traits make it suitable for multi-step synthetic pathways, particularly in peptide coupling reactions or polymer functionalization. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity, ensuring compliance with industry standards.

The compound’s relevance extends to addressing contemporary challenges like drug resistance and environmental sustainability. For instance, derivatives of N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE have been explored for their potential in antimicrobial formulations, responding to the global need for novel anti-infective agents. Additionally, its incorporation into biodegradable polymers highlights its role in reducing carbon footprints, a priority for eco-conscious manufacturers.

Market insights reveal growing interest in CAS 441053-25-4 from pharmaceutical innovators and R&D laboratories, with procurement channels emphasizing supply chain transparency and regulatory compliance. Frequently searched queries include "synthesis methods for N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE" and "applications of CAS 441053-25-4 in drug development," reflecting its niche yet expanding footprint. As industries prioritize cost-effective and scalable solutions, this compound’s utility is poised to grow further.

In conclusion, N-(4-AMINOPHENYL)-2-METHYLPROPANAMIDE (CAS No. 441053-25-4) represents a convergence of scientific innovation and industrial practicality. Its multifaceted applications, coupled with alignment to global health and sustainability goals, underscore its value in modern chemistry. Future research may unlock additional functionalities, solidifying its position as a keystone intermediate in next-generation chemical design.